Cas no 61242-89-5 (Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-)

• Product Name: Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-
• CAS No: 61242-89-5
• MF: C₂₅H₂₃N₇O₆
• MW: 517.493424654007
• CID: 487293
• Update Time: 2024-01-30

Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-
• Glutamic acid, N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-

• Inchi： 1S/C25H23N7O6/c26-25-31-20-19(22(34)32-25)29-16(12-28-20)11-27-15-8-6-14(7-9-15)21(33)30-18(24(37)38)10-17(23(35)36)13-4-2-1-3-5-13/h1-9,12,17-18,27H,10-11H2,(H,30,33)(H,35,36)(H,37,38)(H3,26,28,31,32,34)/t17?,18-/m0/s1
• InChI Key： VIELSDYKJIEJTC-ZVAWYAOSSA-N
• SMILES： C(O)(=O)[C@H](CC(C1=CC=CC=C1)C(O)=O)NC(=O)C1=CC=C(NCC2=CN=C3C(=N2)C(=O)NC(N)=N3)C=C1

Computed Properties

• Exact Mass: 517.17119

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• PSA: 208.99
• pka: 3.52±0.10(Predicted)